Cas no 155059-55-5 (Tropine 2-(phenylthio)butanoate Oxalate Salt)
Tropine 2-(phenylthio)butanoate Oxalate Salt is a specialized organic compound featuring a tropine core esterified with 2-(phenylthio)butanoic acid and subsequently converted to its oxalate salt form. This derivative is of interest in pharmaceutical and chemical research due to its potential as a precursor or intermediate in the synthesis of bioactive molecules. The oxalate salt enhances stability and solubility, facilitating handling and purification. The phenylthio moiety may contribute to unique reactivity or binding properties, making it valuable for structure-activity studies. Its well-defined crystalline structure ensures consistent performance in synthetic applications. Suitable for controlled experimental use, it requires proper storage under anhydrous conditions to maintain integrity.
155059-55-5 structure
Product Name:Tropine 2-(phenylthio)butanoate Oxalate Salt
CAS No:155059-55-5
MF:C20H27NO6S
MW:409.496484994888
CID:106826
PubChem ID:9822778
Update Time:2025-05-22
Tropine 2-(phenylthio)butanoate Oxalate Salt Chemical and Physical Properties
Names and Identifiers
-
- SM32
- Tropine 2-(phenylthio)butanoate oxalate salt
- TROPANYL 2-PHENYLTHIOBUTANOATE OXALATE
- tropine-2-(phenylthio)butanoate,*oxalate
- Butanoic acid, 2-(phenylthio)-, (3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester, ethanedioate (1:1)
- 155059-55-5
- (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 2-phenylsulfanylbutanoate;oxalic acid
- J-009169
- 8-Methyl-8-azabicyclo[3.2.1]octan-3-yl 2-(phenylthio)butanoate oxalate
- Tropine 2-(phenylthio)butanoate Oxalate Salt
-
- Inchi: 1S/C18H25NO2S.C2H2O4/c1-3-17(22-16-7-5-4-6-8-16)18(20)21-15-11-13-9-10-14(12-15)19(13)2;3-1(4)2(5)6/h4-8,13-15,17H,3,9-12H2,1-2H3;(H,3,4)(H,5,6)
- InChI Key: DBBVWGGNICLTMF-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C(CC)C(=O)OC1CC2CCC(C1)N2C.OC(C(=O)O)=O
Computed Properties
- Exact Mass: 409.15600
- Monoisotopic Mass: 409.15590875g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 441
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 129Ų
Experimental Properties
- PSA: 129.44000
- LogP: 2.81920
Tropine 2-(phenylthio)butanoate Oxalate Salt Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- WGK Germany:3
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Tropine 2-(phenylthio)butanoate Oxalate Salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T892678-50mg |
Tropine 2-(phenylthio)butanoate Oxalate Salt |
155059-55-5 | 50mg |
$316.00 | 2023-05-17 | ||
| TRC | T892678-100mg |
Tropine 2-(phenylthio)butanoate Oxalate Salt |
155059-55-5 | 100mg |
$511.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-253806-50 mg |
Tropine 2-(phenylthio)butanoate oxalate salt, |
155059-55-5 | 50mg |
¥2,264.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-253806-50mg |
Tropine 2-(phenylthio)butanoate oxalate salt, |
155059-55-5 | 50mg |
¥2264.00 | 2023-09-05 |
Tropine 2-(phenylthio)butanoate Oxalate Salt Related Literature
-
Jeff C. Joyner,Kevin D. Keuper,J. A. Cowan Chem. Sci. 2013 4 1707
-
Fan Gao,Guohui Qin,Yuehua Li,Qiuping Jiang,Li Luo,Kang Zhao,Yongjun Liu,Heyun Zhao RSC Adv. 2016 6 10298
-
H. J. M. Bowen,P. A. Cawse Analyst 1963 88 721
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